Cas no 5429-42-5 (1-Piperidineacetamide,N-(4-methylphenyl)-)

• Product Name: 1-Piperidineacetamide,N-(4-methylphenyl)-
• CAS No: 5429-42-5
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 381248
• PubChem ID: 203133
• Update Time: 2025-04-19

1-Piperidineacetamide,N-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineacetamide,N-(4-methylphenyl)-
• N-(4-methylphenyl)-2-piperidin-1-ylacetamide
• 2-piperidin-1-yl-N-p-tolyl-acetamide
• AC1L49W3
• N-(4-methylphenyl)-2-piperidinoacetamide
• N-(4-methylphenyl)-2-piperidylacetamide
• NSC14137
• piperidino-acetic acid p-toluidide
• Piperidinoessigsaeure-p-toluidid
• Piperidino-essigsaeure-p-toluidid
• ST018993
• MFCD00169116
• DTXSID60276820
• 5429-42-5
• SCHEMBL14537720
• AKOS002844108
• JS-0041
• NSC-14137
• N-(4-methylphenyl)-2-(piperidin-1-yl)acetamide

• Inchi： 1S/C14H20N2O/c1-12-5-7-13(8-6-12)15-14(17)11-16-9-3-2-4-10-16/h5-8H,2-4,9-11H2,1H3,(H,15,17)
• InChI Key： HHOAPBHLYNWKTL-UHFFFAOYSA-N
• SMILES： O=C(CN1CCCCC1)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 232.1577
• Monoisotopic Mass: 232.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.094
• Boiling Point: 402.4°C at 760 mmHg
• Flash Point: 197.2°C
• Refractive Index: 1.573
• PSA: 32.34
• LogP: 2.43030